Cas no 1427453-22-2 (2-(2-chloro-6-fluorophenoxy)ethan-1-amine)

• Product Name: 2-(2-chloro-6-fluorophenoxy)ethan-1-amine
• CAS No: 1427453-22-2
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD22115939
• CID: 4599098
• PubChem ID: 80505186
• Update Time: 2025-05-25

2-(2-chloro-6-fluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenoxy)ethan-1-amine

• MDL： MFCD22115939
• Inchi： 1S/C8H9ClFNO/c9-6-2-1-3-7(10)8(6)12-5-4-11/h1-3H,4-5,11H2
• InChI Key： BMHPWCVDJMTVAH-UHFFFAOYSA-N
• SMILES： C(N)COC1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-chloro-6-fluorophenoxy)ethan-1-amine

Recent Advances in the Study of 2-(2-chloro-6-fluorophenoxy)ethan-1-amine (CAS: 1427453-22-2) and Its Applications in Chemical Biology and Medicine

The compound 2-(2-chloro-6-fluorophenoxy)ethan-1-amine (CAS: 1427453-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenoxy-amine structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-(2-chloro-6-fluorophenoxy)ethan-1-amine as a potential modulator of serotonin receptors. The research demonstrated that this compound exhibits high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting its utility in treating psychiatric disorders such as depression and schizophrenia. The study employed molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's selective binding properties.

In addition to its CNS applications, recent research has explored the antimicrobial efficacy of 2-(2-chloro-6-fluorophenoxy)ethan-1-amine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism involves disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings position it as a candidate for developing novel antibiotics.

The synthetic optimization of 2-(2-chloro-6-fluorophenoxy)ethan-1-amine has also been a focus of recent work. A team from the University of Cambridge developed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, as detailed in Organic Process Research & Development (2023). This advancement addresses previous challenges in large-scale production, paving the way for further preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 2-(2-chloro-6-fluorophenoxy)ethan-1-amine exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research aims to address these limitations while expanding the compound's therapeutic scope. Future directions include exploring its potential in oncology, particularly as a scaffold for targeted drug delivery systems.